Cas no 89434-04-8 (2-(4-fluoro-1H-indol-3-yl)acetonitrile)

• Product Name: 2-(4-fluoro-1H-indol-3-yl)acetonitrile
• CAS No: 89434-04-8
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• MDL: MFCD04972070
• CID: 720789
• PubChem ID: 13499093
• Update Time: 2025-11-06

2-(4-fluoro-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoroindole-3-acetonitrile
• 1H-Indole-3-acetonitrile,4-fluoro-
• 2-(4-Fluoro-1H-indol-3-yl)acetonitrile
• (4-FLUORO-1H-INDOL-3-YL)-ACETONITRILE
• 4-FLUORO-3-INDOLEACETONITRILE
• 1H-Indole-3-acetonitrile, 4-fluoro-
• (4-Fluoro-1H-indol-3-yl)acetonitrile
• CS-0203697
• DTXSID40542297
• SCHEMBL4225442
• F82999
• F-5050
• 89434-04-8
• AKOS005258803
• SB18350
• MFCD04972070
• DB-078419
• EN300-1856719
• 2-(4-fluoro-1H-indol-3-yl)acetonitrile

• MDL： MFCD04972070
• Inchi： 1S/C10H7FN2/c11-8-2-1-3-9-10(8)7(4-5-12)6-13-9/h1-3,6,13H,4H2
• InChI Key： IPYQJGRIWFMMMH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC=C2)C(CC#N)=C1

Computed Properties

• Exact Mass: 174.05900
• Monoisotopic Mass: 174.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.316
• Boiling Point: 377.3°C at 760 mmHg
• Flash Point: 182°C
• Refractive Index: 1.645
• PSA: 39.58000
• LogP: 2.37308

2-(4-fluoro-1H-indol-3-yl)acetonitrile Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(4-fluoro-1H-indol-3-yl)acetonitrile

Comprehensive Overview of 2-(4-fluoro-1H-indol-3-yl)acetonitrile (CAS No. 89434-04-8)

2-(4-fluoro-1H-indol-3-yl)acetonitrile (CAS No. 89434-04-8) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluoro-substituted indole core, which enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and serotonin receptor modulators, aligning with the growing demand for targeted therapies in oncology and neurology.

In recent years, the interest in fluorinated organic compounds has surged, driven by their applications in medicinal chemistry. The 4-fluoro substitution on the indole ring of 2-(4-fluoro-1H-indol-3-yl)acetonitrile improves metabolic stability and binding affinity, addressing key challenges in drug design. This aligns with trending searches such as "fluorine in drug development" and "indole derivatives in pharmaceuticals," reflecting the compound's relevance in cutting-edge research. Additionally, its acetonitrile moiety offers versatility for further functionalization, a feature highly sought after in combinatorial chemistry.

The synthesis of 2-(4-fluoro-1H-indol-3-yl)acetonitrile typically involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, methods frequently discussed in organic chemistry forums. Its CAS No. 89434-04-8 serves as a critical identifier for regulatory and procurement purposes, often queried in databases like PubChem and Reaxys. With the rise of AI-assisted molecular design, this compound has also been flagged in machine learning models predicting bioactive scaffolds, further boosting its visibility in digital research tools.

From an industrial perspective, 2-(4-fluoro-1H-indol-3-yl)acetonitrile is gaining traction in agrochemical formulations. Its structural motif is being investigated for herbicidal and fungicidal properties, coinciding with the global push for sustainable crop protection solutions. Searches like "fluoroindole agrochemicals" and "nitrile-based pesticides" highlight this niche application. Environmental compatibility studies are underway, as regulatory bodies emphasize greener alternatives—a topic dominating conferences and publications in 2023–2024.

Analytical characterization of CAS No. 89434-04-8 employs techniques such as HPLC, NMR, and mass spectrometry, ensuring purity for end-use applications. The compound’s stability under various pH conditions makes it suitable for formulation studies, a frequent subject in patent filings. Notably, its low cytotoxicity profile in preliminary assays has sparked interest in cosmetic chemistry, particularly in anti-aging research—a sector experiencing exponential growth due to consumer demand for science-backed skincare ingredients.

In summary, 2-(4-fluoro-1H-indol-3-yl)acetonitrile exemplifies the convergence of medicinal, agricultural, and material sciences. Its multidisciplinary applications and alignment with trending scientific inquiries ensure its continued prominence in both academic and industrial settings. As synthetic methodologies advance and computational tools refine molecular predictions, this compound is poised to remain a cornerstone in innovative chemical development.